2,3-Dimethoxy-5-nitropyridine

• IUPAC Name: 2,3-dimethoxy-5-nitropyridine
• InChI: InChI=1S/C7H8N2O4/c1-12-6-3-5(9(10)11)4-8-7(6)13-2/h3-4H,1-2H3
• InChI Key: HTWDEVOJAUAPPY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(N=CC(=C1)[N+](=O)[O-])OC
• Molecular Formula: C7H8N2O4
• DSSTOX Substance ID: DTXSID50397275
• Molecular Weight: 184.15 g/mol
• CAS RN: 507473-22-5

Description

2,3-Dimethoxy-5-nitropyridine is a chemical compound with the molecular formula C7H8N2O4. It has a molecular weight of 184.15.

Molecular Structure Analysis

The molecular structure of 2,3-Dimethoxy-5-nitropyridine consists of a pyridine ring with nitro (NO2), and methoxy (OCH3) groups attached to it. The exact positions of these groups on the pyridine ring can influence the properties of the molecule.

Synthesis routes and methods I

Procedure details

A round bottom flask was charged with methanol under nitrogen. Freshly cut sodium (91 mg, 3977 μmol) was added, and the mixture was stirred at RT under nitrogen until the sodium had dissolved. 2-Chloro-3-methoxy-5-nitropyridine (500 mg, 2652 μmol) was added and the reaction mixture was stirred under nitrogen at RT. After ˜15 min the mixture became heterogeneous and thick, and GC/MS analysis of a sample taken at 0.5 h indicated complete conversion to the desired product. The mixture was diluted with DCM and water and the layers were separated. The aqueous portion was extracted with additional DCM and the combined organics were dried, filtered and concentrated. The crude solid was passed through a silica plug using 5% MeOH/DCM. The filtrate was concentrated to provide 2,3-dimethoxy-5-nitropyridine as a light yellow solid. MS [M+H]=185.

Synthesis routes and methods II

Procedure details